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Compound of Interest

Compound Name: 1,4-bUtanedithiol-d8

Cat. No.: B12401800 Get Quote

Technical Guide to 1,4-Butanedithiol-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-butanedithiol-d8, a deuterated

analog of 1,4-butanedithiol. Due to the limited availability of experimental data for the

deuterated form, this guide presents the known properties of 1,4-butanedithiol and outlines a

proposed synthesis for the d8 variant. This document is intended to serve as a valuable

resource for those in chemical synthesis, pharmaceutical development, and analytical

sciences.

Core Chemical Properties
Quantitative data for 1,4-butanedithiol-d8 is not readily available in the literature. The

following table summarizes the known properties of the non-deuterated 1,4-butanedithiol and

the calculated molecular weight for the d8 analog. The physical properties of the deuterated

compound are expected to be very similar to the non-deuterated version, with slight variations

in boiling and melting points due to the increased mass.
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Property
Value (1,4-
Butanedithiol)

Value (1,4-
Butanedithiol-d8)

Reference

Molecular Formula C₄H₁₀S₂ C₄H₂D₈S₂ [1][2]

Molecular Weight 122.25 g/mol
130.30 g/mol

(calculated)
[1]

CAS Number 1191-08-8 Not assigned [1]

Appearance
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid

(expected)

[1]

Density 1.042 g/mL at 25 °C Not available [3][4]

Boiling Point 195.5 °C Not available [2]

Melting Point -53.9 °C Not available [2]

Refractive Index n20/D 1.529 Not available [3]

Solubility
Highly soluble in

organic solvents

Highly soluble in

organic solvents

(expected)

[2]

Experimental Protocols
Proposed Synthesis of 1,4-Butanedithiol-d8
A plausible synthetic route to 1,4-butanedithiol-d8 involves a two-step process starting from

commercially available tetrahydrofuran-d8. The first step is the synthesis of the intermediate,

1,4-dibromobutane-d8, followed by its conversion to the final product.

Step 1: Synthesis of 1,4-Dibromobutane-d8[5][6]

This protocol is adapted from the synthesis of the non-deuterated analog and has been

reported for the deuterated compound.[5][6]

Materials and Reagents:
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Freshly distilled tetrahydrofuran-d8

Sodium bromide

Concentrated sulfuric acid

Water

10% Sodium bicarbonate solution

Anhydrous calcium chloride

Procedure:

In a three-necked flask equipped with a stirrer and a dropping funnel, combine freshly

distilled tetrahydrofuran-d8, sodium bromide, and water.

Slowly add concentrated sulfuric acid while stirring, maintaining the temperature below

50°C.

Once the addition is complete, heat the mixture to 95-100°C with continuous stirring for

2.5-3 hours.

Isolate the product via steam distillation.

Wash the distillate with a 10% sodium bicarbonate solution, followed by water until neutral.

Dry the organic layer with anhydrous calcium chloride.

Perform a final distillation to obtain pure 1,4-dibromobutane-d8.

Step 2: Synthesis of 1,4-Butanedithiol-d8

This proposed method is based on a common and well-established procedure for the synthesis

of thiols from alkyl halides.

Materials and Reagents:

1,4-Dibromobutane-d8 (from Step 1)
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Thiourea

Ethanol

Sodium hydroxide

Hydrochloric acid

Diethyl ether

Procedure:

Dissolve 1,4-dibromobutane-d8 and thiourea in ethanol and reflux the mixture.

After cooling, add a solution of sodium hydroxide and reflux again to hydrolyze the

intermediate thiouronium salt.

Cool the reaction mixture and acidify with hydrochloric acid.

Extract the product with diethyl ether.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure and purify the resulting 1,4-butanedithiol-d8
by distillation.

Visualized Experimental Workflow
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Step 1: Synthesis of 1,4-Dibromobutane-d8

Step 2: Synthesis of 1,4-Butanedithiol-d8

Tetrahydrofuran-d8

Ring Opening &
Bromination

NaBr, H₂SO₄, H₂O

Steam Distillation

Wash with NaHCO₃

and Water

Dry with CaCl₂

Final Distillation

1,4-Dibromobutane-d8

Thiouronium Salt
Formation

Thiourea, Ethanol

Hydrolysis with
NaOH

Acidification with HCl

Extraction with
Diethyl Ether

Distillation

1,4-Butanedithiol-d8

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 1,4-butanedithiol-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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